N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C21H19N3O4S3/c1-28-14-8-10-15(11-9-14)31(26,27)12-4-7-19(25)24-21-23-17(13-29-21)20-22-16-5-2-3-6-18(16)30-20/h2-3,5-6,8-11,13H,4,7,12H2,1H3,(H,23,24,25)
• InChI Key: BUFDUDRDJQCDJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H19N3O4S3
• Molecular Weight: 473.6 g/mol
• CAS No.: 941967-81-3

Description

N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C21H19N3O4S3 and its molecular weight is 473.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Building Blocks

Research has demonstrated the synthesis of heterocyclic compounds incorporating sulfonamide moieties, focusing on their potential as anticonvulsant agents. This includes the development of compounds through reactions involving cyano or chloro precursors, leading to molecules with significant biological activity (A. A. Farag et al., 2012). Similarly, studies on the synthesis of molecular electronics components have utilized aryl bromides as building blocks, essential for creating efficient synthetic transformations and molecular wires (N. Stuhr-Hansen et al., 2005).

Photodynamic Therapy and Luminescent Materials

Considerable research has focused on the development of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds have shown high singlet oxygen quantum yields, making them promising candidates for Type II photosensitizers in cancer treatment through photodynamic therapy (M. Pişkin et al., 2020). Additionally, benzothiazole derivatives have been explored for their luminescent properties, with potential applications in white light emission. By doping these compounds into a polymer matrix, researchers have achieved white-light emission with desirable chromaticity coordinates, showcasing their utility in light-emitting devices (Fengxian Lu et al., 2017).

Antimicrobial and Anticonvulsant Activities

The synthesis and evaluation of thiazole derivatives have been extensively studied for their antimicrobial properties. These compounds, featuring a sulfonamide group, have shown activity against various bacterial and fungal species, indicating their potential in developing new antimicrobial agents (A. Chawla, 2016). Furthermore, research on 4-thiazolidinones bearing a sulfonamide group has revealed significant anticonvulsant activity in animal models, suggesting their therapeutic potential in managing seizures (N. Siddiqui et al., 2010).